2-amino-N-ethyl-5-fluorobenzene-1-sulfonamide

• IUPAC Name: 2-amino-N-ethyl-5-fluorobenzenesulfonamide
• InChI: InChI=1S/C8H11FN2O2S/c1-2-11-14(12,13)8-5-6(9)3-4-7(8)10/h3-5,11H,2,10H2,1H3
• InChI Key: DZLOYRBUNGDYHI-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)F)N
• Molecular Formula: C8H11FN2O2S
• Molecular Weight: 218.25 g/mol
• CAS No.: 1026183-64-1

Description

“2-amino-N-ethyl-5-fluorobenzene-1-sulfonamide” is a chemical compound with the CAS Number: 1026183-64-1. It has a molecular weight of 218.25. The IUPAC name for this compound is 2-amino-N-ethyl-5-fluorobenzenesulfonamide.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H11FN2O2S/c1-2-11-14(12,13)8-5-6(9)3-4-7(8)10/h3-5,11H,2,10H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Sulfonamide Derivatives in Medicinal Chemistry

Sulfonamide derivatives, evolving from the classical antibacterial aminobenzenesulfonamide, have shown a broad spectrum of bioactivity after chemical structural modifications. These modifications have led to a wide range of medicinal applications, including antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsant, antiglaucoma, antidiabetic, and antiepileptic agents, among others. The research in this domain is active, with the aim to design new sulfonamide-based drug molecules that are broad-spectrum, highly active, and have low toxicity, thereby extending new medicinal applications for sulfonamide compounds (He Shichao et al., 2016).

Environmental Impact and Degradation

The environmental degradation of polyfluoroalkyl chemicals, which can include derivatives of sulfonamides, has been a subject of investigation due to their potential transformation into perfluoroalkyl acids (PFAAs) such as perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS). These studies aim to understand the environmental fate, biodegradation pathways, and the potential formation of environmentally persistent and toxic degradation products from sulfonamide derivatives (Jinxia Liu & Sandra Mejia Avendaño, 2013).

Chemical Synthesis and Applications

Research into the synthesis of cyclic compounds containing aminobenzenesulfonamide, which includes 2-amino-N-ethyl-5-fluorobenzene-1-sulfonamide, has explored the development of novel polyheterocyclic compounds through sequential Nicholas and Pauson-Khand reactions. These synthetic pathways have facilitated the discovery of sulfonamide or sultam-based functional molecules, highlighting the versatility of aminobenzenesulfonamide derivatives in both organic synthesis and potential pharmaceutical applications (Kyosuke Kaneda, 2020).

Mechanism of Action

Target of Action

The primary target of 2-amino-N-ethyl-5-fluorobenzene-1-sulfonamide is the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, a vital component for bacterial growth and reproduction .

Mode of Action

This compound acts as a competitive inhibitor of dihydropteroate synthetase . It mimics the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme, and binds to the enzyme’s active site, thereby preventing PABA from binding . This inhibition disrupts the synthesis of folic acid, leading to a halt in bacterial growth and reproduction .

Biochemical Pathways

The inhibition of dihydropteroate synthetase by this compound affects the folic acid synthesis pathway . Folic acid is essential for the synthesis of nucleotides, the building blocks of DNA. By inhibiting folic acid synthesis, the compound indirectly disrupts DNA synthesis, leading to a halt in bacterial growth and reproduction .

Result of Action

The result of the action of this compound is the inhibition of bacterial growth and reproduction . By disrupting the synthesis of folic acid, an essential component for DNA synthesis, the compound effectively halts the growth and reproduction of bacteria .